Cas no 2361841-57-6 (N-[(4,5-Dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[(4,5-Dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361841-57-6
• MF: C₁₈H₂₅N₅O₂
• MW: 343.423403501511
• CID: 5414242
• PubChem ID: 145893067
• Update Time: 2025-10-29

N-[(4,5-Dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4,5-dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26599788
• 2361841-57-6
• Z1702497663
• N-[(4,5-Dicyclopropyl-1,2,4-triazol-3-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• N-[(4,5-Dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H25N5O2/c1-2-16(24)22-9-7-13(8-10-22)18(25)19-11-15-20-21-17(12-3-4-12)23(15)14-5-6-14/h2,12-14H,1,3-11H2,(H,19,25)
• InChI Key： WTCOERGGKSSFTN-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC2N(C3CC3)C(C3CC3)=NN=2)=O)CC1

Computed Properties

• Exact Mass: 343.20082506g/mol
• Monoisotopic Mass: 343.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.01±0.20(Predicted)

Additional information on N-[(4,5-Dicyclopropyl-4H-1,2,4-triazol-3-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

N-[(4,5-Dicyclopropyl-4H-1,2,4-Triazol-3-Yl)Methyl]-1-(1-Oxo-2-Propen-1-Yl)-4-Piperidinecarboxamide: A Comprehensive Overview

N-[(4,5-Dicyclopropyl-4H-1,2,4-Triazol-3-Yl)Methyl]-1-(1-Oxo-2-Propen-1-Yl)-4-Piperidinecarboxamide, with the CAS number 2361841576, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and agrochemicals. The molecule's unique architecture combines a triazole ring system with a piperidine backbone and an acyl group, making it a versatile candidate for various biological activities.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via a click reaction or other cyclization techniques. The incorporation of the dicyclopropyl group adds stability to the triazole ring, enhancing the compound's overall rigidity and potentially improving its bioavailability. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Researchers have explored its ability to inhibit specific enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. The acyl group attached to the piperidine ring plays a crucial role in binding to these enzymes, suggesting that this compound could serve as a lead molecule for developing new anticancer drugs.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in agrochemicals. The presence of the 1-(1-oxo-2-propenyl) group suggests that it may possess herbicidal or fungicidal properties. Recent experiments conducted by agricultural scientists have shown promising results in controlling plant pathogens without adverse effects on crop yield. These findings underscore the versatility of this compound across different industries.

The structural complexity of N-[(4,5-Dicyclopropyl-4H-1,2,4-Triazol-3-Yl)Methyl]-1-(1-Oxo-2-PropeN-Yl)-4-Piperidinecarboxamide also makes it an attractive candidate for further chemical modifications. By altering substituents on the triazole or piperidine rings, chemists can potentially enhance its bioactivity or tailor it for specific therapeutic applications. For example, substituting one of the cyclopropyl groups with electron-withdrawing or donating groups could significantly alter its interaction with biological targets.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes hydrolysis and subsequent breakdown into less complex molecules. This information is vital for ensuring that its use in agrochemicals does not pose long-term risks to ecosystems.

In conclusion, N-[ ( 4 , 5 - Dicyclopropyl - 4 H - 1 , 2 , 4 - Triazol - 3 - Yl ) Methyl ] - 1 - ( 1 - Oxo - 2 - Propen - 1 - Yl ) - 4 - Piperidinecarboxamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure and diverse biological activities make it a valuable asset for researchers across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovation in modern chemistry.